Cas no 91419-58-8 (1-Piperidinecarboxylic acid, 4-(1H-tetrazol-5-yl)-, 1,1-dimethylethylester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(1H-tetrazol-5-yl)-, 1,1-dimethylethylester
• CAS No: 91419-58-8
• MF: C₁₁H₁₉N₅O₂
• MW: 253.300861597061
• CID: 1968770
• PubChem ID: 18187701
• Update Time: 2024-10-26

1-Piperidinecarboxylic acid, 4-(1H-tetrazol-5-yl)-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(1H-tetrazol-5-yl)-, 1,1-dimethylethylester
• tert-butyl 4-(2H-tetrazol-5-yl)piperidine-1-carboxylate
• tert-butyl 4-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(2H-tetrazol-5-yl)-, 1,1-dimethylethyl ester
• 1-(t-Butoxycarbonyl)-4-(1H-tetrazol-5-yl)piperidine
• SY294570
• N-Boc-4-(tetrazol-5-yl)piperidine
• tert-butyl 4-(1H-tetraazol-5-yl)piperidine-1-carboxylate
• 91419-58-8
• tert-butyl 4-(1H-tetrazol-5-yl)piperidine-1-carboxylate
• DB-335676
• tert-butyl 4-(2H-tetrazol-5-yl)piperidin-1-carboxylate
• AB72770
• YATXQENSVJAHPY-UHFFFAOYSA-N
• 1-Boc-4-(2H-tetrazol-5-yl)piperidine
• 1-(t-butoxycarbonyl)4-(1H-tetrazol-5-yl)piperidine
• MFCD26935605
• SCHEMBL459905

• Inchi： 1S/C11H19N5O2/c1-11(2,3)18-10(17)16-6-4-8(5-7-16)9-12-14-15-13-9/h8H,4-7H2,1-3H3,(H,12,13,14,15)
• InChI Key： YATXQENSVJAHPY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=NNN=N2)CC1

Computed Properties

• Exact Mass: 253.15387487g/mol
• Monoisotopic Mass: 253.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84Ų